Cas no 872-50-4 (N-Methylpyrrolidone)

• Product Name: N-Methylpyrrolidone
• CAS No: 872-50-4
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD00003193
• CID: 40118
• PubChem ID: 24859389
• Update Time: 2025-07-21

N-Methylpyrrolidone Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-pyrrolidinone
• 1-methyl-2-pyrrolidone
• NMP
• N-Methylpyrrolidone
• N-Methylbutyrolactam
• N-Methyl-2-pyrrolidone
• 1-Methyl-2-pyrrolidone (Low water content)
• 1-Methyl-2-pyrrolidinone (NMP)
• M-PYROL
• 1-Methyl-2-pyrrolidi
• 1-METHYL-2-PYRROLIDONE, EL
• 1,6-Dihydro-N-methyl-6-oxonicotinamide
• 1-methyl-2-oxo-pyrrolidine
• 1-methylpyrrolidin-2-one
• N-methyl-2-pyridone-5-carboxamide
• n-methyl-2-pyrrolidinone
• n-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• N-methyl-pyrrolidin-2-one
• N-methyl-pyrrolidinone
• 1-Methyl-2-pyrrolidinone (Low water content)
• NMP (Low water content)
• N-Methyl pyrrolidone
• Methylpyrrolidone
• N-Methylpyrrolidinone
• 1-Methylpyrrolidone
• 1-Methylpyrrolidinone
• 2-Pyrrolidinone, 1-methyl-
• n-methyl-pyrrolidone
• 1-Methylazacyclopentan-2-one
• 1-Methyl-5-pyrrolidinone
• N-methylpyrrolidin-2-one
• N-Methyl-gamma-butyrolactam
• N-methyl pyrrolidinone
• Methyl-2-pyrrolidinone
• 1-methyl-2-pyrrolidon
• Methylpyrrol
• N-Methy-2-pyrrolidone
• 1-Methyl-2-pyrrolidinone (ACI)
• 2-Pyrrolidone, 1-methyl- (3CI)
• AgsolEx 1
• EKOS 1
• LA 8E
• M 0418
• Microposit 2001
• N 0131
• N-Methyl-2-ketopyrrolidine
• N-Methyl-α-pyrrolidinone
• N-Methyl-α-pyrrolidone
• N-Methyl-γ-butyrolactam
• N-Methylpyrrolidine-2-one
• NMP 1165
• NSC 4594
• Pharmasolve
• Pyrol M
• SL 1332

• MDL： MFCD00003193
• Inchi： 1S/C5H9NO/c1-6-4-2-3-5(6)7/h2-4H2,1H3
• InChI Key： SECXISVLQFMRJM-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C
• BRN： 106420

Computed Properties

• Exact Mass: 99.06840
• Monoisotopic Mass: 99.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.5
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Colorless transparent oily liquid with slight smell of amine.
• Density: 1.028 g/mL at 25 °C(lit.)
• Melting Point: −24 °C (lit.)
• Boiling Point: 202 °C(lit.)
  81-82 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.47(lit.)
• PH: 8.5-10.0 (100g/l, H2O, 20℃)
• Solubility: ethanol: miscible0.1ML/mL, clear, colorless (10%, v/v)
• Water Partition Coefficient: >=10 g/100 mL at 20 ºC
• Stability/Shelf Life: Stable, but decomposes upon exposure to light. Combustible. Incompatible with strong oxidizing agents, strong acids, reducing agents, bases.
• PSA: 20.31000
• LogP: 0.17650
• Merck: 6117
• Vapor Pressure: 0.29 mmHg ( 20 °C)
  0.99 mmHg ( 40 °C)
• Sensitiveness: Hygroscopic
• λmax: 283(MeOH)(lit.)
• Solubility: It is easily soluble in water, ethanol, ether, acetone, ethyl acetate, chloroform and benzene, and can dissolve most organic and inorganic compounds, polar gases, natural and synthetic polymer compounds.

N-Methylpyrrolidone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H319,H335,H360
• Warning Statement： P201,P261,P305+P351+P338,P308+P313
• Hazardous Material transportation number：UN 1268 3/PG 3
• WGK Germany：1
• Hazard Category Code： 61-36/37/38
• Safety Instruction： S41
• FLUKA BRAND F CODES：3-8-10
• RTECS：UY5790000
• Hazardous Material Identification：
• TSCA：Y
• Explosive Limit：1.3-9.5%(V)
• Risk Phrases：R36/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines
• Solvents and Organic Chemicals Organic Solvents

Additional information on N-Methylpyrrolidone

Properties and Applications of N-Methylpyrrolidone (CAS No. 872-50-4)

N-Methylpyrrolidone (NMP), with the chemical formula C₅H₉NO, is a highly polar aprotic solvent that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique physicochemical properties. Its CAS number, 872-50-4, identifies it as a well-characterized compound with a broad range of industrial and laboratory applications. NMP is renowned for its excellent solvency power, making it an indispensable solvent in various synthetic processes, particularly in polymer chemistry and pharmaceutical manufacturing.

The versatility of N-Methylpyrrolidone stems from its ability to dissolve a wide array of organic and inorganic compounds, including those that are poorly soluble in traditional solvents. This attribute has positioned it as a critical component in the synthesis of active pharmaceutical ingredients (APIs) and advanced materials. Recent advancements in green chemistry have further highlighted the importance of NMP as an eco-friendly solvent alternative, given its relatively low toxicity and high biodegradability compared to some conventional solvents.

In the pharmaceutical industry, N-Methylpyrrolidone plays a pivotal role in the formulation and purification of APIs. Its high boiling point and thermal stability make it suitable for use in high-temperature reaction conditions, while its low viscosity ensures efficient mass transfer during mixing and processing. Furthermore, NMP's compatibility with various functional groups allows for seamless integration into complex synthetic pathways, enhancing reaction yields and product purity.

One of the most compelling applications of N-Methylpyrrolidone is in the field of polymer science. It serves as an excellent solvent for both thermoplastic and thermosetting polymers, facilitating processes such as solution casting, spinning, and extrusion. The compound's ability to swell polymers without causing degradation makes it particularly valuable in the production of high-performance materials like specialty films, coatings, and adhesives. Recent research has demonstrated its efficacy in the development of biodegradable polymers, aligning with global efforts to reduce environmental impact.

Recent studies have also explored the potential of N-Methylpyrrolidone in drug delivery systems. Its ability to enhance the solubility of poorly water-soluble drugs has been leveraged to develop novel formulations that improve bioavailability and therapeutic efficacy. For instance, NMP-based nanomicelles have shown promise in targeted drug delivery, allowing for precise release profiles that optimize treatment outcomes. The compound's compatibility with hydrophobic drugs makes it an attractive choice for formulating oral and injectable medications.

The chemical stability of N-Methylpyrrolidone under various conditions has been extensively studied, reinforcing its reliability in industrial applications. Its resistance to hydrolysis and oxidation ensures consistent performance across diverse chemical environments. Additionally, NMP's low vapor pressure reduces evaporation losses during prolonged storage or processing, making it cost-effective for large-scale operations. These characteristics have solidified its reputation as a trusted solvent in both academic research and commercial production.

From an environmental perspective, efforts to minimize waste generation have led to innovative recycling strategies for N-Methylpyrrolidone. Advanced distillation techniques can recover unused or spent NMP from industrial processes, reducing both operational costs and environmental footprint. Furthermore, research into catalytic methods for converting NMP derivatives back into usable forms has opened new avenues for sustainable solvent management.

The future prospects of N-Methylpyrrolidone are closely tied to emerging trends in material science and pharmaceutical innovation. As industries seek sustainable alternatives to traditional solvents, NMP's favorable properties position it as a key player in next-generation technologies. For example, its use in electrochemical applications has been investigated due to its ability to support ionic transport without compromising electrode performance. Similarly, its role in energy storage devices continues to be explored as researchers aim to develop more efficient battery technologies.

In conclusion,N-Methylpyrrolidone (CAS No. 872-50-4) remains a cornerstone solvent in multiple scientific disciplines due to its exceptional solvency capabilities and environmental profile. Its applications span from pharmaceutical synthesis to advanced polymer manufacturing, underscoring its versatility and importance. As research progresses，the innovative uses of NMP are expected to expand，further cementing its status as a vital chemical compound in both industrial and academic settings.